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Compound of Interest

Compound Name: Syk Inhibitor II

Cat. No.: B161068 Get Quote

Introduction

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in

mediating signal transduction downstream of various cell surface receptors, including

immunoreceptors.[1][2] It is activated upon phosphorylation and binds to immunoreceptor

tyrosine-based activation motifs (ITAMs), initiating signaling cascades involved in inflammation,

platelet function, and allergic responses.[1][2] Syk Inhibitor II (CAS 726695-51-8) is a potent,

cell-permeable, and ATP-competitive inhibitor of Syk with an IC50 of 41 nM.[1][3][4] It

selectively and reversibly blocks Syk activity, making it a valuable tool for studying Syk-

mediated signaling pathways in various experimental models, including allergy, inflammation,

and oncology.[1][4][5] These notes provide detailed protocols for the proper dissolution,

storage, and handling of Syk Inhibitor II for research applications.

Data Presentation: Solubility Profile
The solubility of Syk Inhibitor II can vary depending on its salt form (free base vs.

hydrochloride) and the solvent used. The following table summarizes the solubility data from

various suppliers. It is crucial to use a freshly opened, anhydrous grade solvent, particularly for

DMSO, as its hygroscopic nature can negatively impact solubility.[4]
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Compound
Form

Solvent
Solubility
(mg/mL)

Solubility (mM) Notes

Syk Inhibitor II

(Free Base)
DMSO 5 - 15 14.7 - 44.1

Sonication may

be required.[1][4]

MW: 340.3 g/mol DMF 25 73.5

CAS: 726695-51-

8

Syk Inhibitor II

(Dihydrochloride)
DMSO 11 - 30 26.6 - 72.6

Sonication is

recommended.

[2][6]

MW: 413.2 g/mol PBS (pH 7.2) 10 24.2

Sonication is

recommended.

[2][6]

CAS: 227449-73-

2
Ethanol 0.3 0.73

Sonication is

recommended.

[2][6]

DMF 2 4.8

Syk Inhibitor II

(Form

Unspecified)

Water 25 ~73.5

Data from one

supplier; verify

with product

sheet.

DMSO 100 ~293.9

Data from one

supplier; verify

with product

sheet.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution (10 mM in DMSO)
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for most in vitro experiments.

Materials:

Syk Inhibitor II powder (confirm molecular weight from the datasheet)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (recommended)[6]

Procedure:

Pre-warm the Inhibitor: Before opening, allow the vial of Syk Inhibitor II powder to

equilibrate to room temperature for at least 20 minutes. This prevents condensation of

atmospheric moisture onto the hygroscopic compound.

Weigh the Compound: Accurately weigh the desired amount of powder. For example, to

prepare 1 mL of a 10 mM stock solution of the free base form (MW = 340.3 g/mol ), weigh

out 3.4 mg.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 340.3 g/mol = 0.0034 g = 3.4 mg

Add Solvent: Add the calculated volume of DMSO to the vial containing the powder. For the

example above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the

compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10

minutes.[4][6] Visually inspect the solution to ensure there are no visible particulates.
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Aliquot for Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution into

smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.[6]

Store Properly: Store the aliquots at -80°C for long-term stability (up to 6 months or a year)

or at -20°C for shorter-term use (up to 1 month).[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Procedure:

Thaw Stock Solution: Thaw a single aliquot of the concentrated stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution into cell culture medium or an

appropriate buffer (e.g., PBS) to achieve the desired final concentrations for your

experiment.

Solvent Control: It is critical to maintain a final DMSO concentration that does not affect cell

viability or function, typically below 0.1%.[6] Prepare a vehicle control by adding the same

final concentration of DMSO to untreated cells to account for any solvent effects.[6]

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments. Do not store diluted solutions in aqueous media.
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Caption: Experimental workflow for dissolving and using Syk Inhibitor II.
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Caption: Simplified Syk signaling pathway and the action of Syk Inhibitor II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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